Cas no 1138445-13-2 (2-(1,1-Difluoroethyl)-1-fluoro-4-methylbenzene)

• Product Name: 2-(1,1-Difluoroethyl)-1-fluoro-4-methylbenzene
• CAS No: 1138445-13-2
• MF: C₉H₉F₃
• MW: 174.162973165512
• CID: 4680881
• Update Time: 2023-08-15

2-(1,1-Difluoroethyl)-1-fluoro-4-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 2-(1,1-DIFLUOROETHYL)-1-FLUORO-4-METHYLBENZENE
• 2-(1,1-Difluoroethyl)-1-fluoro-4-methylbenzene

• Inchi： 1S/C9H9F3/c1-6-3-4-8(10)7(5-6)9(2,11)12/h3-5H,1-2H3
• InChI Key： BKSUYSAHUQESQY-UHFFFAOYSA-N
• SMILES： FC(C)(C1C(=CC=C(C)C=1)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• Topological Polar Surface Area: 0